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Compound of Interest

Compound Name: CoCI2(PCy3)2

Cat. No.: B15293430

An In-Depth Technical Guide to the Synthesis and Characterization of
Dichlorobis(tricyclohexylphosphine)cobalt(ll)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dichlorobis(tricyclohexylphosphine)cobalt(ll), with the chemical formula CoCl2(PCys)z, is a
significant coordination complex utilized in catalysis, particularly in polymerization and
cycloaddition reactions.[1] Its utility stems from the electron-donating properties and steric bulk
of the tricyclohexylphosphine (PCys) ligands, which influence the electronic structure and
reactivity of the cobalt(ll) center. This document provides a comprehensive technical overview
of the synthesis and detailed characterization of this complex, offering standardized protocols
and reference data for professionals in chemical research and development.

Chemical and Physical Properties

CoCl2(PCys)2 is an air-stable, blue crystalline solid or powder. The vibrant blue color is
characteristic of cobalt(ll) complexes in a tetrahedral coordination environment. The compound
is generally soluble in non-coordinating organic solvents like dichloromethane and toluene.

Table 1: General Properties of CoCl2(PCys)2
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Property Value Reference
Chemical Formula CseHesCl2CoP2
Molecular Weight 690.70 g/mol
CAS Number 14726-62-6
Appearance Blue powder or crystals
Melting Point >300 °C
Synthesis

The synthesis of CoClz(PCys)z is achieved through a ligand substitution reaction where the
phosphine ligands displace coordinated solvent molecules from a cobalt(ll) chloride precursor.
The general approach is adapted from established procedures for analogous
bis(phosphine)cobalt(ll) halides.[2][3]

Synthesis Workflow
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Synthesis Workflow for CoCl2(PCys)2
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Caption: A flowchart illustrating the synthetic procedure for CoClz(PCys)a.

Experimental Protocol

o Preparation: To a round-bottom flask equipped with a reflux condenser and magnetic stir bar,
add cobalt(ll) chloride hexahydrate (CoClz-6H20, 1.0 equiv). In a separate flask, dissolve
tricyclohexylphosphine (PCys, 2.0 equiv) in absolute ethanol.

o Reaction: Add the ethanolic solution of PCys to a hot ethanolic solution of CoClz-6H20. The
reaction mixture will immediately turn a deep blue.

o Reflux: Heat the mixture to reflux and maintain for 2-3 hours with continuous stirring. A blue
precipitate will form during this time.
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« |solation: Allow the mixture to cool to room temperature, followed by further cooling in an ice
bath for 30 minutes to maximize precipitation.

« Purification: Collect the blue solid by vacuum filtration. Wash the precipitate sequentially with
portions of cold absolute ethanol and hexane to remove unreacted starting materials and
byproducts.

e Drying: Dry the final product under vacuum to yield pure
dichlorobis(tricyclohexylphosphine)cobalt(ll).

Molecular Structure and Characterization

The characterization of CoCl2(PCys)2 confirms its molecular structure and purity through a
combination of crystallographic, spectroscopic, and magnetic analyses.

Characterization Overview

Characterization of CoCl2(PCys)2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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